Cas no 1270400-84-4 (3-(azetidin-2-yl)aniline)
3-(azetidin-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-(azetidin-2-yl)aniline
- Benzenamine, 3-(2-azetidinyl)-
- SCHEMBL14430884
- EN300-1297104
- AKOS006345354
- 1270400-84-4
-
- Inchi: 1S/C9H12N2/c10-8-3-1-2-7(6-8)9-4-5-11-9/h1-3,6,9,11H,4-5,10H2
- InChI Key: CKVJWBTYZQSZTE-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(C2CCN2)=C1
Computed Properties
- Exact Mass: 148.100048391g/mol
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 294.8±33.0 °C(Predicted)
- pka: 10.54±0.40(Predicted)
3-(azetidin-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297104-1.0g |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297104-50mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 50mg |
$1285.0 | 2023-09-30 | ||
| Enamine | EN300-1297104-100mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 100mg |
$1345.0 | 2023-09-30 | ||
| Enamine | EN300-1297104-250mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 250mg |
$1407.0 | 2023-09-30 | ||
| Enamine | EN300-1297104-500mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 500mg |
$1469.0 | 2023-09-30 | ||
| Enamine | EN300-1297104-1000mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 1000mg |
$1529.0 | 2023-09-30 | ||
| Enamine | EN300-1297104-2500mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 2500mg |
$2996.0 | 2023-09-30 | ||
| Enamine | EN300-1297104-5000mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 5000mg |
$4433.0 | 2023-09-30 | ||
| Enamine | EN300-1297104-10000mg |
3-(azetidin-2-yl)aniline |
1270400-84-4 | 10000mg |
$6575.0 | 2023-09-30 |
3-(azetidin-2-yl)aniline Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-(azetidin-2-yl)aniline
Professional Introduction to 3-(azetidin-2-yl)aniline (CAS No. 1270400-84-4)
3-(azetidin-2-yl)aniline (CAS No. 1270400-84-4) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile applications. This heterocyclic amine derivative has garnered considerable attention due to its potential in drug discovery and molecular research. The compound’s molecular structure, featuring an azetidine ring fused with an aniline moiety, provides a rich scaffold for chemical modifications and biological interactions.
The synthesis of 3-(azetidin-2-yl)aniline involves meticulous planning and precise execution to ensure high yield and purity. Advanced synthetic methodologies, including cyclization and condensation reactions, are commonly employed to construct the azetidine core. The introduction of the aniline group further enhances the compound’s reactivity, making it a valuable intermediate in the development of novel pharmaceutical agents.
In recent years, 3-(azetidin-2-yl)aniline has been extensively studied for its pharmacological properties. Research indicates that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. Its structural features allow for selective binding to these targets, minimizing off-target effects and improving therapeutic efficacy.
The compound’s potential in medicinal chemistry has led to its incorporation in several preclinical studies. These studies have explored its efficacy in models of cancer, neurodegenerative disorders, and autoimmune diseases. The findings suggest that 3-(azetidin-2-yl)aniline may serve as a lead compound for the development of new drugs with improved pharmacokinetic profiles.
Molecular modeling and computational chemistry have played a crucial role in understanding the interactions between 3-(azetidin-2-yl)aniline and biological targets. These studies have provided insights into the compound’s binding affinity, metabolic stability, and potential side effects. Such information is essential for optimizing drug design and ensuring safety in clinical applications.
The chemical stability of 3-(azetidin-2-yl)aniline is another critical aspect that has been thoroughly investigated. The compound’s resistance to degradation under various conditions enhances its suitability for long-term storage and transportation. Additionally, its solubility profile has been optimized to facilitate formulation into diverse pharmaceutical dosage forms.
In conclusion, 3-(azetidin-2-yl)aniline (CAS No. 1270400-84-4) represents a compelling candidate for further research and development in the pharmaceutical industry. Its unique structural properties, coupled with promising biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.
1270400-84-4 (3-(azetidin-2-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)